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Compound Name: Acetyl heptapeptide-4

Cat. No.: B12380186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl heptapeptide-4 is a synthetic peptide designed to support and enhance the skin's

barrier functions. Marketed commercially as Fensebiome™, this peptide is engineered to fortify

the skin's dual-barrier system: the physical barrier and the microbial barrier. Its primary

mechanism of action involves promoting a balanced skin microbiome and strengthening the

integrity of the epidermis. These application notes provide a detailed overview of in vitro assays

to substantiate the bioactivity of Acetyl heptapeptide-4, complete with experimental protocols

and data interpretation guidelines.

Summary of Quantitative Data
The following table summarizes the key in vitro and clinical efficacy data associated with

Acetyl heptapeptide-4.
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Bioactivity
Category

Assay Type
Key Parameter
Measured

Result

Skin Barrier Function
Transepidermal Water

Loss (TEWL)

Reduction in water

loss

27% reduction in skin

water loss[1]

Keratinocyte Adhesion

Assay

Reduction in

exfoliated

keratinocytes

18.6% reduction in

exfoliated

keratinocytes[1]

Anti-inflammatory &

Soothing

Kallikrein-5 & PAR-2

Activation Assay

Reduction in

inflammatory

mediators

Demonstrated

reduction in Kallikrein-

5 and PAR-2

activation[2][3]

Microbiome Balance
Microbial Growth

Assays

Modulation of

bacterial growth

Promotes the growth

of beneficial bacteria

and helps to balance

the skin's

microbiota[1][4][5]

Signaling Pathways and Mechanisms of Action
Acetyl heptapeptide-4 enhances the skin's resilience through a dual-action approach that

targets both the physical and microbial barriers of the skin. By fostering a healthy skin

microbiome and reinforcing cellular cohesion, the peptide contributes to improved skin health

and a reduction in sensitivity.
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Microbial Barrier

Physical Barrier Anti-Inflammatory Action

Acetyl Heptapeptide-4

Beneficial Bacteria

Promotes Growth

Keratinocyte Cohesion

Enhances

Kallikrein-5, PAR-2

Reduces Activation

Pathogenic Bacteria

Inhibits

Microbiota Balance Barrier Integrity

Improves

Skin Hydration

Increases

Soothing Effect

Leads to
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Culture S. epidermidis
and S. aureus

Incubate with Acetyl
heptapeptide-4

Measure Optical Density (OD600)
at various time points

Compare growth curves
to control
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Culture keratinocytes
or macrophages

Pre-treat with Acetyl
heptapeptide-4

Induce inflammation
(e.g., with LPS)

Collect cell culture
supernatant

Measure cytokine levels
(e.g., IL-6, TNF-α)

using ELISA

Compare to stimulated
and unstimulated controls

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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